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Compound of Interest

Compound Name: 4'-Hydroxychalcone

Cat. No.: B7949884 Get Quote

Executive Summary
4'-Hydroxychalcone (CAS: 2657-25-2) is a bioactive flavonoid precursor frequently used in

drug discovery for its anti-inflammatory and proteasome-inhibitory properties.[1][2] While not

classified as a P-listed or U-listed acutely toxic waste under US EPA RCRA regulations, it acts

as a Skin, Eye, and Respiratory Irritant (H315, H319, H335) and possesses significant

biological activity.[1][3]

Immediate Action Directive:

Do NOT dispose of via municipal drains or trash.[3]

Primary Disposal Method: High-temperature incineration via a licensed chemical waste

contractor.[3]

Incompatibility: Segregate strictly from strong oxidizing agents.[3][4]

Chemical Profile & Risk Assessment
To understand why we dispose of it this way, we must look at the molecule's reactivity.[3]
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Property Data Operational Implication

Structure
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-unsaturated ketone (Michael

Acceptor)

Reactive toward nucleophiles

(e.g., thiols in proteins). This

drives its biological activity and

irritation potential.[3]

Physical State Yellow to light orange powder
Dust generation is the primary

exposure vector.[1][3]

Solubility DMSO, Ethanol, DMF
Waste streams will likely be

organic solvent-based.[1]

Hazard Codes

H315: Skin IrritationH319: Eye

IrritationH335: Respiratory

Irritation

Requires barrier PPE and

engineering controls (fume

hood).[1][3]

RCRA Status
Not Listed (Non-Regulated

Hazardous Waste*)

Treat as hazardous due to

biological potency.[1][3] Do not

landfill.[3]

> Scientist's Note: Although 4'-Hydroxychalcone does not trigger RCRA Characteristic Toxicity

(D-codes) by default, its role as a kinase and proteasome inhibitor warrants treating it with the

same rigor as cytotoxic agents to prevent environmental bio-accumulation.[1]

Personal Protective Equipment (PPE) Matrix
Trustworthy safety protocols rely on redundancy.[3] Do not rely on a single barrier.

Respiratory: If handling >50 mg of powder outside a fume hood, use an N95/P2 particulate

respirator.[3]

Dermal: Nitrile gloves (minimum thickness 0.11 mm).[3]

Breakthrough Time: >480 mins for solid handling.[3]

Caution: If dissolved in DMSO, rapid skin permeation can occur.[3] Double-gloving is

required.[3]
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Ocular: ANSI Z87.1 Chemical Splash Goggles.[3] Safety glasses are insufficient for powder

handling due to airborne dust risks.[3]

Disposal Workflows
A. Solid Waste (Pure Compound/Expired Stocks)
Objective: Containment for incineration.[3]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.[3]

Transfer: Transfer the solid carefully to avoid dusting. If the original container is small (<50g),

discard the entire vessel into the waste jar.[3]

Labeling:

Primary Label: "NON-RCRA REGULATED SOLID WASTE."[3]

Constituents: "4'-Hydroxychalcone (100%)."[3]

Hazard Checkbox: Mark "Irritant."[3][5]

Storage: Store in the Solid Organic Waste satellite accumulation area.

Final Disposition: Transfer to EHS for incineration.

B. Liquid Waste (Mother Liquors/Reaction Mixtures)
Objective: Prevent solvent incompatibility.[3]

Solvent Identification: Determine the primary solvent (e.g., DMSO, Ethanol,

Dichloromethane).[3]

Segregation:

Halogenated Stream: If dissolved in DCM or Chloroform.[3]

Non-Halogenated Stream: If dissolved in DMSO, Ethanol, or Acetone.[3]
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Compatibility Check: Ensure the waste carboy does NOT contain strong oxidizers (e.g.,

Peroxides, Nitric Acid), as chalcones can react exothermically with oxidizers.[3]

Labeling: List "4'-Hydroxychalcone" as a trace contaminant (<1%) on the waste tag.

C. Spill Response Protocol (Emergency)
Scenario: 5g bottle dropped on the floor.

Evacuate & Ventilate: Clear the immediate area.[3] Ensure lab ventilation is active.

PPE Up: Don goggles, double nitrile gloves, and N95 mask.[3]

Containment: Cover the spill with a damp paper towel to prevent dust aerosolization.[3] Do

not dry sweep.[1][3]

Cleanup:

Scoop up the damp powder/towel mixture using a dustpan or card.[3]

Place into a sealable plastic bag (Ziploc style).

Wipe the surface with Ethanol (70%) followed by soap and water.[3]

Disposal: Place the sealed bag into the Solid Waste container.

Decision Logic & Workflow Visualization
The following diagram illustrates the decision-making process for disposing of 4'-
Hydroxychalcone based on its physical state and solvent context.
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Figure 1: Operational decision tree for 4'-Hydroxychalcone waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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